Cas no 1248439-09-9 (3-bromo-2-(2-ethoxyethoxy)pyridine)

• Product Name: 3-bromo-2-(2-ethoxyethoxy)pyridine
• CAS No: 1248439-09-9
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 4580871
• Update Time: 2025-06-07

3-bromo-2-(2-ethoxyethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(2-ethoxyethoxy)pyridine
• Pyridine, 3-bromo-2-(2-ethoxyethoxy)-

• Inchi： 1S/C9H12BrNO2/c1-2-12-6-7-13-9-8(10)4-3-5-11-9/h3-5H,2,6-7H2,1H3
• InChI Key： MTZOXIXMUOMIHK-UHFFFAOYSA-N
• SMILES： C1(OCCOCC)=NC=CC=C1Br

Additional information on 3-bromo-2-(2-ethoxyethoxy)pyridine

3-Bromo-2-(2-Ethoxyethoxy)Pyridine: A Comprehensive Overview

3-Bromo-2-(2-ethoxyethoxy)pyridine, also known by its CAS number 1248439-09-9, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of bromopyridines, which are known for their unique electronic properties and potential applications in drug design and advanced materials. The structure of 3-bromo-2-(2-ethoxyethoxy)pyridine consists of a pyridine ring with a bromine atom at the 3-position and a 2-(ethoxyethoxy) substituent at the 2-position, making it a valuable building block for further chemical modifications.

The synthesis of 3-bromo-2-(2-ethoxyethoxy)pyridine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, leading to higher yields and better purity of the final product. These improvements have made 3-bromo-2-(2-ethoxyethoxy)pyridine more accessible for both academic and industrial applications.

In terms of physical and chemical properties, 3-bromo-2-(2-ethoxyethoxy)pyridine exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, which is attributed to the conjugated π-system of the pyridine ring. This property makes it a promising candidate for applications in optoelectronic devices, where light absorption is critical.

The biological activity of 3-bromo-2-(2-ethoxyethoxy)pyridine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase (COX) enzymes. Additionally, this compound has shown moderate cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound in anticancer drug development. Researchers are currently exploring its ability to modulate key signaling pathways such as MAPK and PI3K/AKT, which are often dysregulated in cancer.

In the realm of materials science, 3-bromo-2-(2-ethoxyethoxy)pyridine has been utilized as a precursor for the synthesis of coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the presence of electron-donating groups makes it ideal for constructing porous materials with high surface areas. Recent studies have highlighted its role in enhancing gas adsorption capabilities, particularly for CO₂ capture, which is crucial for addressing environmental challenges associated with greenhouse gas emissions.

The application of 3-bromo-2-(2-ethoxyethoxy)pyridine extends beyond traditional chemical synthesis into bioconjugation chemistry. By exploiting its reactivity at the brominated position, researchers have successfully attached various bioactive molecules such as peptides and antibodies. These bioconjugates hold promise in diagnostic imaging and targeted drug delivery systems due to their ability to selectively bind to specific biological targets.

In conclusion, 3-bromo-2-(2-ethoxyethoxy)pyridine, with its unique structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to advanced materials development. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in both academic and industrial settings.